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Compound of Interest

6-(2-Chlorophenyl)-2-
Compound Name:

hydroxypyridine
CAS No.: 1111114-35-2
Cat. No.: B6366358

Get Quote
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Technical Monograph: 6-(2-Chlorophenyl)-2-
hydroxypyridine
Executive Summary & Chemical Identity

6-(2-Chlorophenyl)-2-hydroxypyridine is a biaryl heterocyclic scaffold frequently utilized in
medicinal chemistry as a pharmacophore for AMPA receptor antagonists, kinase inhibitors, and
GPCR ligands. Its structural significance lies in the 2-pyridone moiety, which serves as a critical
hydrogen-bond donor/acceptor motif in protein-ligand interactions.

Physicochemical Profile
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Property Value Notes

Often referred to as 6-(2-
IUPAC Name 6-(2-Chlorophenyl)pyridin-2-ol chlorophenyl)pyridin-2(1H)-one
due to tautomerism.

Primary identifier for the

CAS Registry Number 1111114-35-2 - )
specific 2-chloro isomer.[1]
Contains one chlorine atom,
Molecular Formula C11HsCINO resulting in a characteristic 3:1
M/M+2 isotope pattern.
] Monoisotopic Mass: 205.0294
Molecular Weight 205.64 g/mol
Da.
) ] Coloration depends on trace
Appearance Off-white to pale yellow solid ) N )
Pd impurities from synthesis.
Limited solubility in water and
Solubility DMSO, Methanol, DMF non-polar hydrocarbons

(Hexane).

Structural Dynamics: The Tautomeric Equilibrium

A critical feature of this molecule is the lactam-lactim tautomerism. While formally named a "2-
hydroxypyridine" (lactim), experimental evidence in the solid state and in polar solvents
(DMSO, biological fluids) confirms that the 2-pyridone (lactam) tautomer is the dominant
species.

This equilibrium is thermodynamically driven by the loss of aromaticity in the pyridine ring,
which is compensated by the high bond energy of the amide carbonyl (C=0) and the formation
of intermolecular hydrogen-bonded dimers.

Tautomeric Pathway Diagram
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Figure 1: Tautomeric equilibrium shifting toward the biologically relevant 2-pyridone form.

High-Fidelity Synthesis Protocol

The most robust route for synthesizing 6-aryl-2-pyridones is the Suzuki-Miyaura Cross-
Coupling of a halogenated pyridone precursor with an aryl boronic acid. This method offers
high regioselectivity and tolerance for the acidic amide proton on the pyridone ring.

Reaction Scheme

Precursors: 6-Chloro-2-hydroxypyridine + 2-Chlorophenylboronic acid. Catalyst: Pd(PPhs)a
(Tetrakis). Solvent System: 1,4-Dioxane / Water (2:1).

Step-by-Step Methodology

e Preparation: In a 250 mL round-bottom flask, dissolve 6-chloro-2-hydroxypyridine (1.0 eq,
~129.5 g/mol ) and 2-chlorophenylboronic acid (1.2 eq) in degassed 1,4-dioxane.

o Base Addition: Add an aqueous solution of Na2COs (2.0 M, 3.0 eq). The base facilitates the
transmetallation step.

o Catalysis: Add Pd(PPhs)4 (5 mol%) under a nitrogen stream.

o Reflux: Heat the mixture to 90-100°C for 12—-16 hours. Monitor by TLC (50% EtOAc/Hexane)
or LC-MS.

o Note: The starting material (6-Cl-pyridone) is polar; the product will be slightly less polar
but may streak due to the NH group.

o Workup:
o Cool to room temperature.
o Acidify carefully with 1M HCI to pH ~6 (to protonate the pyridone nitrogen).

o Extract with Ethyl Acetate (3x).
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o Wash combined organics with brine, dry over Na2SOa4, and concentrate.

o Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (Gradient:
0% — 10% Methanol in DCM).

Synthesis Workflow Diagram
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Figure 2: Suzuki-Miyaura coupling workflow for the synthesis of the target scaffold.

Analytical Characterization (Self-Validation)
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To validate the identity of the synthesized compound, researchers must confirm the following
spectral signatures.

Nuclear Magnetic Resonance (NMR)[2]
e 'HNMR (DMSO-de):
o 6 11.0-12.0 ppm (Broad singlet): Characteristic of the Pyridone N-H proton. If this is

absent and a signal appears >160 ppm in 13C NMR, you may have the O-alkylated
impurity (if alkylation was attempted).

o 9 6.0-7.5 ppm: Multiplets corresponding to the 3 protons on the pyridone ring and the 4
protons on the chlorophenyl ring. The proton at the 5-position of the pyridone ring is
typically the most shielded (upfield).

Mass Spectrometry (MS)

¢ lonization: ESI+ (Electrospray lonization).
e Parent lon:m/z 206.0 [M+H]*.

 Isotope Pattern: A distinct 3:1 ratio between m/z 206 and 208 due to the 3°Cl/3’Cl isotopes.
This confirms the presence of the chlorine atom on the phenyl ring.

Pharmaceutical Relevance

This molecule is not merely a chemical curiosity; it is a "privileged structure” in drug discovery.

[2]

» Bioisosterism: The 2-pyridone ring acts as a bioisostere for phenol and amide groups,
improving metabolic stability against glucuronidation compared to phenols.

o AMPA Receptor Antagonism: The 6-aryl-2-pyridone motif is structurally homologous to the
core of Perampanel (Fycompa), a non-competitive AMPA receptor antagonist used for
epilepsy. The 2-chlorophenyl group provides steric bulk that locks the biaryl conformation,
critical for binding in the hydrophobic pocket of the receptor.
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e Kinase Inhibition: The donor-acceptor motif (NH-C=0) mimics the hinge-binding region of
ATP, making this scaffold a frequent starting point for Type Il kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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